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Compound of Interest

Compound Name: 3-Methoxy-2-butanol

Cat. No.: B1605144

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methoxy-2-butanol is a versatile organic compound classified as a methoxy alcohol.[1] Its
unique structure, featuring both a hydroxyl and a methoxy group, imparts a range of desirable
properties, making it a valuable solvent and chemical intermediate in various industries.[2] This
technical guide provides an in-depth overview of 3-Methoxy-2-butanol, covering its chemical
and physical properties, synthesis, spectroscopic data, biological activity, and toxicological
information, with a focus on applications relevant to research and development.

Chemical and Physical Properties

3-Methoxy-2-butanol is a clear, colorless liquid.[2] Its molecular structure consists of a four-
carbon chain with a hydroxyl group on the second carbon and a methoxy group on the third,
creating two chiral centers.[1] This results in the existence of multiple sterecisomers, with
(2R,3S) and (2R,3R) being well-characterized forms.[1]

Table 1: Chemical and Physical Properties of 3-Methoxy-2-butanol
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Property Value Reference(s)
CAS Number 53778-72-6 [3]
Molecular Formula CsH1202 [3]
Molecular Weight 104.15 g/mol [3]
IUPAC Name 3-methoxybutan-2-ol [3]
Appearance Clear liquid [2]

[No specific citation found in

Boiling Point 134-136 °C
search results]
) [No specific citation found in
Density 0.9186 g/cm? (at 15 °C)
search results]
Purity > 97% (GC) [2]
Storage Conditions 0-8°C [2]

Synthesis and Experimental Protocols

The primary synthetic routes to 3-Methoxy-2-butanol involve the reduction of a ketone
precursor or synthesis from crotonaldehyde.

Synthesis via Reduction of 3-Methoxy-2-butanone

A common laboratory-scale synthesis involves the reduction of 3-methoxy-2-butanone.
Industrial production may utilize catalytic hydrogenation.[1]

Experimental Protocol: Reduction with Sodium Borohydride

e Materials: 3-methoxy-2-butanone, sodium borohydride (NaBH4), methanol, diethyl ether,
saturated aqueous sodium bicarbonate solution, anhydrous magnesium sulfate.

e Procedure:

o Dissolve 3-methoxy-2-butanone in methanol in a round-bottom flask equipped with a
magnetic stirrer and cool the solution in an ice bath.
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[e]

Slowly add sodium borohydride to the cooled solution in portions, maintaining the
temperature below 10°C.

o After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4
hours, monitoring the reaction progress by thin-layer chromatography (TLC).

o Quench the reaction by the slow addition of water.
o Remove the methanol under reduced pressure using a rotary evaporator.
o Extract the agueous residue with diethyl ether (3x).

o Combine the organic extracts and wash with a saturated aqueous sodium bicarbonate
solution, followed by brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield crude 3-Methoxy-2-butanol.

 Purification: The crude product can be purified by fractional distillation under atmospheric or
reduced pressure.[4]

Synthesis from Crotonaldehyde

An industrial method involves the reaction of crotonaldehyde with methanol in an alkaline
solution, followed by a two-step hydrogenation process.[4] This process yields a mixture of 3-
methoxybutanol and butanol.[4]

Workflow for Synthesis and Purification
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General Workflow for 3-Methoxy-2-butanol Synthesis and Purification
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Synthesis and Purification Workflow

Spectroscopic Data
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Spectroscopic data is crucial for the identification and characterization of 3-Methoxy-2-

butanol.

Table 2: Spectroscopic Data for 3-Methoxy-2-butanol

Technique Data Highlights Reference(s)
Spectra available on
13C NMR PubChem, recorded on a [3]

Bruker HX-270.

Mass Spectrometry (GC-MS)

NIST Mass Spectrometry Data
Center provides data with a

top peak at m/z 59.

[3]

Infrared (IR) Spectroscopy

Vapor phase IR spectra are

available.

[3]

1H NMR

Predicted signals include a
singlet for the methoxy protons
(~3.3-3.5 ppm) and a broad
signal for the hydroxyl proton.

[1]

Biological Activity and Signaling Pathways

The biological activity of 3-Methoxy-2-butanol is an area of emerging research. It has been

noted for its potential antimicrobial properties, though the precise mechanism of action is not

yet fully understood.[1] It is postulated that its activity may stem from the disruption of microbial

cellular processes or interference with enzyme function.[1] There is currently no specific

information available in the searched literature detailing interactions with defined signaling

pathways in mammalian cells.

Proposed General Mechanism of Antimicrobial Action
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Proposed General Antimicrobial Mechanism

3-Methoxy-2-butanol
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Antimicrobial Mechanism

Toxicology and Safety Information

3-Methoxy-2-butanol is generally considered to have low toxicity.[2] However, as with any
chemical, appropriate safety precautions should be taken. The GHS classification for the
closely related 3-methoxybutanol indicates it is a flammable liquid and may be harmful if
swallowed.[5]

Table 3: Toxicological and Safety Data
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Parameter

Information

Reference(s)

GHS Classification (for 3-
Methoxybutanol)

Flammable Ligquid (Category
4), Acute Toxicity - Oral
(Category 5)

[5]

Hazard Statements (for 3-

Methoxybutanol)

H227: Combustible liquidH303:

May be harmful if swallowed

[5]

Precautionary Statements (for

3-Methoxybutanol)

P210: Keep away from
heat/sparks/open flames/hot
surfaces. No smoking.P280:
Wear protective gloves/eye

protection/face protection.

[5]

Acute Toxicity (Oral, for 3-
methoxy-3-methyl-1-butanol)

LD50: 4300 mg/kg (rat)

[6]

Acute Toxicity (Dermal, for 3-

methoxy-3-methyl-1-butanol)

LD50: >2000 mg/kg (rat)

[6]

Note: Specific toxicological data for 3-Methoxy-2-butanol (CAS 53778-72-6) is limited in the
public domain; data for related isomers is provided for context.

Applications in Research and Development

The unique properties of 3-Methoxy-2-butanol make it a valuable compound in several

research and industrial applications:

e Solvent: It is an effective solvent for a variety of organic compounds and is used in the

formulation of paints, coatings, and adhesives.[2]

o Chemical Intermediate: It serves as a building block in the synthesis of more complex

molecules, including pharmaceuticals and agrochemicals.[2]

e Flavor and Fragrance: The compound is utilized in the production of flavoring agents and

fragrances.[2]

© 2025 BenchChem. All rights reserved.

7/9

Tech Support


https://www.godavaribiorefineries.com/sites/default/files/3-Methoxy-butanol.pdf
https://www.godavaribiorefineries.com/sites/default/files/3-Methoxy-butanol.pdf
https://www.godavaribiorefineries.com/sites/default/files/3-Methoxy-butanol.pdf
https://www.fishersci.com/store/msds?partNumber=AC259752500&productDescription=3-METHYL-3-METHOXYBUTANO+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC259752500&productDescription=3-METHYL-3-METHOXYBUTANO+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1605144?utm_src=pdf-body
https://www.benchchem.com/product/b1605144?utm_src=pdf-body
https://www.chemimpex.com/products/14429
https://www.chemimpex.com/products/14429
https://www.chemimpex.com/products/14429
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Cosmetics: It is incorporated into cosmetic formulations to improve texture and stability. [No
specific citation found in search results]

Conclusion

3-Methoxy-2-butanol is a chemical with a diverse range of applications, underpinned by its
favorable solvency and low toxicity. While detailed experimental protocols and comprehensive
toxicological data for this specific CAS number are not extensively published, the available
information provides a solid foundation for its use in research and development. Further
investigation into its biological activities and potential pharmacological applications may reveal
new opportunities for this versatile molecule. Researchers are advised to consult the available
spectroscopic data for confirmation of identity and to adhere to standard safety protocols when
handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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